Cas no 1261855-17-7 (6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid)

• Product Name: 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• CAS No: 1261855-17-7
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322452
• CID: 2761375
• PubChem ID: 53228271
• Update Time: 2025-10-28

6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1261855-17-7
• 6-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30691804
• 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• A1-75471
• 4-Chloro-3-(4-trifluoromethoxyphenyl)benzoic acid, 95%
• 4-CHLORO-3-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• MFCD18322452

• MDL： MFCD18322452
• Inchi： 1S/C14H8ClF3O3/c15-12-6-3-9(13(19)20)7-11(12)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： WBSPOGNZVBDRMZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.0114063Da
• Monoisotopic Mass: 316.0114063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid

Introduction to 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid (CAS No. 1261855-17-7)

6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid, with the CAS number 1261855-17-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a chloro substituent at the 6-position and a trifluoromethoxy group at the 4'-position, combined with a carboxylic acid moiety at the 3-position. The unique structural arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further development in drug discovery.

The compound's molecular structure, characterized by a rigid biphenyl core, enhances its stability and reactivity, which are critical factors in medicinal chemistry applications. The presence of both electron-withdrawing (chloro) and electron-donating (trifluoromethoxy) groups creates a balance that influences its interaction with biological targets. This balance is particularly intriguing for researchers exploring novel mechanisms of action in therapeutic agents.

In recent years, there has been growing interest in biphenyl derivatives due to their versatile biological activities. Studies have demonstrated that biphenyl-based compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid suggests that it may possess similar or even enhanced biological activities compared to its analogs.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carboxylic acid group at the 3-position allows for further functionalization via esterification, amidation, or other coupling reactions, enabling the synthesis of novel derivatives with tailored properties. Such modifications are essential in optimizing drug candidates for efficacy and pharmacokinetic profiles.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. These interactions provide insights into its potential therapeutic applications and help guide further experimental validation.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural features of 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid make it a promising candidate for developing new agrochemical agents that are both effective and environmentally sustainable.

In conclusion, 6-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid (CAS No. 1261855-17-7) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and agrochemicals.